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Compound of Interest

Compound Name: 2-Nitrothiophenol

Cat. No.: B1584256 Get Quote

An In-depth Technical Guide to 2-
Nitrothiophenol
This technical guide provides a comprehensive overview of the chemical structure, molecular

weight, and synthesis of 2-Nitrothiophenol. It is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis. This document outlines

key physicochemical properties and details a validated experimental protocol for its

preparation.

Core Chemical and Physical Properties
2-Nitrothiophenol, also known as 2-nitrobenzenethiol, is an organosulfur compound with the

chemical formula C₆H₅NO₂S.[1] It is a valuable intermediate in various chemical syntheses.

The key quantitative data for this compound are summarized in the table below for easy

reference and comparison.
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Property Value

Molecular Formula C₆H₅NO₂S

Molecular Weight 155.17 g/mol

CAS Number 4875-10-9

Appearance Not explicitly stated in the provided results

Purity ≥97% (typical)

Storage Conditions Inert atmosphere, 2-8°C

Experimental Protocols
A key application of 2-Nitrothiophenol is its use as a precursor in the synthesis of other

organic molecules. The following section details an experimental protocol for the synthesis of 2-
Nitrothiophenol from Di-(2-nitrophenyl)-disulfide.

Synthesis of 2-Nitrothiophenol from Di-(2-nitrophenyl)-
disulfide
This protocol outlines the reduction of Di-(2-nitrophenyl)-disulfide to yield 2-Nitrothiophenol.

Materials:

Di-(2-nitrophenyl)-disulfide (10 g, 0.03 M)

Sodium hydroxide (NaOH) solution (0.8 g, 0.02 M)

Hydrogen sulfide (H₂S) gas

Concentrated hydrochloric acid (HCl) (5 ml)

Ethanol (for recrystallization)

Procedure:
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Prepare a solution of sodium hydrosulfide (NaSH) by saturating a sodium hydroxide solution

(0.8 g in a suitable amount of water) with hydrogen sulfide gas.

Add Di-(2-nitrophenyl)-disulfide (10 g) to the freshly prepared sodium hydrosulfide solution.

Reflux the reaction mixture.

After the reaction is complete, pour the mixture into 5 ml of concentrated hydrochloric acid.

Filter the precipitated 2-Nitrothiophenol.

Recrystallize the crude product from ethanol to obtain pure 2-Nitrothiophenol.

Visualized Experimental Workflow
The following diagram illustrates the key steps in the synthesis of 2-Nitrothiophenol as

described in the experimental protocol.
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Caption: Workflow for the synthesis of 2-Nitrothiophenol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1584256?utm_src=pdf-body
https://www.benchchem.com/product/b1584256?utm_src=pdf-body
https://www.benchchem.com/product/b1584256?utm_src=pdf-body
https://www.benchchem.com/product/b1584256?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584256?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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